Cas no 1248918-52-6 (1-methanesulfonylcyclobutane-1-carbonitrile)

1-Methanesulfonylcyclobutane-1-carbonitrile is a versatile intermediate in organic synthesis, characterized by its cyclobutane core functionalized with both a methanesulfonyl and a nitrile group. This structure imparts reactivity suitable for further derivatization, making it valuable in pharmaceutical and agrochemical research. The sulfonyl group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the nitrile moiety offers opportunities for conversion into carboxylic acids, amides, or heterocycles. Its rigid cyclobutane ring contributes to steric constraints, useful in designing conformationally restricted bioactive compounds. The compound's stability and well-defined reactivity profile make it a practical choice for exploratory synthesis and scaffold diversification in medicinal chemistry.

1-methanesulfonylcyclobutane-1-carbonitrile structure

1248918-52-6 structure

Product Name:1-methanesulfonylcyclobutane-1-carbonitrile

CAS No:1248918-52-6

MF:C₆H₉NO₂S

MW:159.206160306931

MDL:MFCD16766455

CID:2120354

PubChem ID:62474180

Update Time:2025-06-07

1-methanesulfonylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-(methylsulfonyl)cyclobutanecarbonitrile
- 1-methanesulfonylcyclobutane-1-carbonitrile
- Cyclobutanecarbonitrile, 1-(methylsulfonyl)-
- VLKDKULIGRNJSM-UHFFFAOYSA-N
- 1-Methanesulfonyl-cyclobutanecarbonitrile
- Z2240989705
- MDL： MFCD16766455
- Inchi： 1S/C6H9NO2S/c1-10(8,9)6(5-7)3-2-4-6/h2-4H2,1H3
- InChI Key： VLKDKULIGRNJSM-UHFFFAOYSA-N
- SMILES： S(C)(C1(C#N)CCC1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 273
Topological Polar Surface Area: 66.3

1-methanesulfonylcyclobutane-1-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M222140-10mg	1-(Methylsulfonyl)Cyclobutanecarbonitrile	1248918-52-6		10mg	$ 50.00	2022-06-04
TRC	M222140-50mg	1-(Methylsulfonyl)Cyclobutanecarbonitrile	1248918-52-6		50mg	$ 185.00	2022-06-04
TRC	M222140-100mg	1-(Methylsulfonyl)Cyclobutanecarbonitrile	1248918-52-6		100mg	$ 275.00	2022-06-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN1535-1G	1-methanesulfonylcyclobutane-1-carbonitrile	1248918-52-6	95%	1g	￥ 2,620.00	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN1535-5G	1-methanesulfonylcyclobutane-1-carbonitrile	1248918-52-6	95%	5g	￥ 7,867.00	2023-04-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1286124-50mg	1-Methanesulfonylcyclobutane-1-carbonitrile	1248918-52-6	98%	50mg	￥2167.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1286124-100mg	1-Methanesulfonylcyclobutane-1-carbonitrile	1248918-52-6	98%	100mg	￥2995.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1286124-250mg	1-Methanesulfonylcyclobutane-1-carbonitrile	1248918-52-6	98%	250mg	￥4636.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1286124-500mg	1-Methanesulfonylcyclobutane-1-carbonitrile	1248918-52-6	98%	500mg	￥7797.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1286124-1g	1-Methanesulfonylcyclobutane-1-carbonitrile	1248918-52-6	98%	1g	￥8008.00	2024-08-09